Cas no 83969-11-3 (2-[2-[4-(diethylammonio)phenyl]vinyl]-1,3,3-trimethyl-3h-indolium oxalate)

2-[2-[4-(diethylammonio)phenyl]vinyl]-1,3,3-trimethyl-3h-indolium oxalate structure
83969-11-3 structure
Product name:2-[2-[4-(diethylammonio)phenyl]vinyl]-1,3,3-trimethyl-3h-indolium oxalate
CAS No:83969-11-3
MF:C25H30N2O4
MW:422.5167
CID:888913
PubChem ID:44148322

2-[2-[4-(diethylammonio)phenyl]vinyl]-1,3,3-trimethyl-3h-indolium oxalate Chemical and Physical Properties

Names and Identifiers

    • 2-[2-[4-(diethylammonio)phenyl]vinyl]-1,3,3-trimethyl-3h-indolium oxalate
    • 2-[2-[4-(diethylamino)phenyl]ethenyl]-1,3,3-trimethyl-3H-Indolium,ethanedioate
    • 3H-Indolium,2-[2-[4-(diethylamino)phenyl]ethenyl]-1,3,3-trimethyl-,ethanedioate
    • EINECS 281-588-8
    • 83969-11-3
    • 3H-Indolium, 2-(2-(4-(diethylamino)phenyl)ethenyl)-1,3,3-trimethyl-, ethanedioate (1:1)
    • 2-(2-(4-(Diethylammonio)phenyl)vinyl)-1,3,3-trimethyl-3H-indolium oxalate
    • Inchi: 1S/2C23H29N2.C2H2O4/c2*1-6-25(7-2)19-15-12-18(13-16-19)14-17-22-23(3,4)20-10-8-9-11-21(20)24(22)5;3-1(4)2(5)6/h2*8-17H,6-7H2,1-5H3;(H,3,4)(H,5,6)/q2*+1;/p-2
    • InChI Key: BSGDWLGKCUSZNT-UHFFFAOYSA-M
    • SMILES: CCN(CC)C1=CC=C(C=C1)C=CC2=[N+](C3=CC=CC=C3C2(C)C)C.C(=O)(C(=O)[O-])O

Computed Properties

  • Exact Mass: 422.221
  • Monoisotopic Mass: 422.221
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 582
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.7A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °Cat760mmHg

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